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Compound of Interest

Compound Name: Diphenyl phosphite

Cat. No.: B166088

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of diphenyl phosphite (CAS No. 4712-55-
4), a versatile organophosphorus compound. It covers its chemical and physical properties,
synthesis methodologies, key reactions, and significant applications, with a focus on providing
practical information for laboratory and research settings.

Chemical Identification and Properties

Diphenyl phosphite, also known as diphenyl phosphonate, is a diorganophosphite with the
chemical formula (CeHs0)2P(O)H.[1] It is a colorless to pale yellow, viscous liquid under
standard conditions.[2] The molecule adopts a tetrahedral geometry.[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of diphenyl phosphite.
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Property Value Reference(s)
CAS Number 4712-55-4 [1][21[3]
Molecular Formula C12H1103P [11[415]
Molecular Weight 234.19 g/mol [1][41[6]
Appearance Colorless to pale yellow liquid [1112]

Melting Point 12 °C [1][4]

Boiling Point 218-219 °C at 26 mmHg [3]

Density 1.223 g/cm3 at 25 °C [1114]

Refractive Index (n2°/D)

1.558

[7]

Flash Point

176 °C (closed cup)

[417]

Vapor Pressure

5 mmHg at 140 °C

[7]

Solubility

Soluble in organic solvents

[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of diphenyl phosphite.

Spectrum Key Features

'H NMR Signals corresponding to the phenyl protons and
the P-H proton.

13C NMR Resonances for the aromatic carbons.
A characteristic signal for the phosphite

3P NMR

phosphorus atom.

Infrared (IR)

Strong absorptions corresponding to P=0, P-O-
C, and C-H (aromatic) bonds.

Molecular ion peak corresponding to the

Mass Spectrometry (MS)

molecular weight.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemicalbook.com/SpectrumEN_4712-55-4_1HNMR.htm
https://patents.google.com/patent/CN108358964B/en
https://patents.google.com/patent/US2984680A/en
https://www.chemicalbook.com/SpectrumEN_4712-55-4_1HNMR.htm
https://www.chemicalbook.com/synthesis/diphenyl-phosphate.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Aminophosphonate_Synthesis_via_the_Kabachnik_Fields_Reaction.pdf
https://www.chemicalbook.com/SpectrumEN_4712-55-4_1HNMR.htm
https://www.chemicalbook.com/synthesis/diphenyl-phosphate.htm
https://www.researchgate.net/publication/7738483_Synthesis_of_sterically_hindered_peptide_analogs_using_diphenyl_phosphite_as_the_coupling_reagent
https://www.chemicalbook.com/SpectrumEN_4712-55-4_1HNMR.htm
https://patents.google.com/patent/CN108358964B/en
https://www.chemicalbook.com/SpectrumEN_4712-55-4_1HNMR.htm
https://www.chemicalbook.com/synthesis/diphenyl-phosphate.htm
https://patents.google.com/patent/US2984680A/en
https://www.chemicalbook.com/SpectrumEN_4712-55-4_1HNMR.htm
https://www.chemicalbook.com/synthesis/diphenyl-phosphate.htm
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra06619f
https://www.chemicalbook.com/synthesis/diphenyl-phosphate.htm
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra06619f
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra06619f
https://www.chemicalbook.com/synthesis/diphenyl-phosphate.htm
https://www.benchchem.com/product/b166088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of Diphenyl Phosphite

Diphenyl phosphite can be synthesized through several methods. Two common laboratory-

scale preparations are detailed below.

Synthesis from Phosphorus Trichloride and Phenol

A widely used method involves the reaction of phosphorus trichloride with phenol.[1]

Materials:

Phosphorus trichloride (PCIs)
Phenol (CeHsOH)
Anhydrous toluene

Nitrogen gas supply

Procedure:

A solution of phenol (3 equivalents) in anhydrous toluene is prepared in a three-necked flask
equipped with a mechanical stirrer, a dropping funnel, and a condenser connected to a
nitrogen inlet.

The flask is flushed with nitrogen to ensure an inert atmosphere.

Phosphorus trichloride (1 equivalent) is added dropwise to the stirred phenol solution at a
controlled temperature (typically 0-5 °C).

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and then heated to reflux for several hours to ensure the complete evolution of hydrogen
chloride gas.

The reaction progress can be monitored by 3P NMR spectroscopy.
Upon completion, the solvent is removed under reduced pressure.

The crude diphenyl phosphite is then purified by vacuum distillation.
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Caption: Synthesis of Diphenyl Phosphite from PClsz and Phenol.

Synthesis from Triphenyl Phosphite and Phosphorous
Acid

An alternative high-yield synthesis involves the reaction of triphenyl phosphite with
phosphorous acid.[8]

Materials:
e Triphenyl phosphite ((CeHsO)3P)
e Phosphorous acid (H3PO3)

Procedure:

In a reaction flask equipped with a stirrer, thermometer, and heating mantle, combine
triphenyl phosphite (2 moles) and phosphorous acid (1 mole).[8]

e The mixture is gradually warmed with stirring. The phosphorous acid, which is initially an
insoluble layer, will dissolve as the temperature rises.[8]

o Continue heating the mixture to approximately 160 °C.[8]
¢ Hold the reaction at this temperature for about one hour.

e The reaction is quantitative, yielding diphenyl phosphite.[8] No byproducts are formed,
simplifying purification.[8]
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e The product can be further purified by molecular distillation if necessary.[8]

Key Reactions of Diphenyl Phosphite

Diphenyl phosphite is a key reactant in several important organic transformations, most
notably the Kabachnik-Fields reaction.

The Kabachnik-Fields Reaction

The Kabachnik-Fields reaction is a three-component condensation reaction between an amine,
a carbonyl compound (aldehyde or ketone), and a hydrophosphoryl compound like diphenyl
phosphite to produce a-aminophosphonates.[1] These products are of significant interest in
medicinal chemistry as they are analogues of a-amino acids.

Materials:

Aldehyde or ketone

Amine

Diphenyl phosphite

Solvent (e.qg., toluene, ethanol, or solvent-free)

Catalyst (optional, e.g., a Lewis acid)

Procedure:

In a reaction vessel, combine the amine (1 equivalent), the carbonyl compound (1
equivalent), and diphenyl phosphite (1 equivalent).

o The mixture is stirred at a suitable temperature, which can range from room temperature to
elevated temperatures, depending on the reactivity of the substrates.

e The reaction can be performed neat or in a solvent.

» A catalyst may be added to increase the reaction rate and yield.
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e The progress of the reaction is monitored by techniques such as thin-layer chromatography
(TLC) or NMR spectroscopy.

» Upon completion, the reaction mixture is worked up. This typically involves dilution with an
organic solvent, washing with aqueous solutions to remove any catalyst and unreacted
starting materials, and drying of the organic phase.

e The crude a-aminophosphonate is then purified, commonly by column chromatography or
recrystallization.

Reactants

Amine Carbonyl Compound Diphenyl Phosphite

Imine Formation

Imine Intermediate

Nucleophilic Addition

a-Aminophosphonate

Click to download full resolution via product page
Caption: The Kabachnik-Fields Reaction Pathway.

Applications of Diphenyl Phosphite

Diphenyl phosphite's reactivity and properties make it a valuable compound in various
industrial and research applications.
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» Polymer Additive: It serves as a stabilizer, antioxidant, and flame retardant in a variety of
polymers.[2][9] As an antioxidant, it functions by scavenging free radicals, thereby preventing
the degradation of the polymer matrix.[9] Its phosphorus content contributes to its flame
retardant properties by promoting the formation of a protective char layer during combustion.

[9]

e Organic Synthesis: It is a versatile reagent for the synthesis of a wide range of
organophosphorus compounds, including a-aminophosphonates, a-hydroxyphosphonates,
and other phosphonate esters.[2]

e Ligand in Coordination Chemistry: Diphenyl phosphite can act as a ligand in the formation
of transition metal complexes.[2]

e Pharmaceutical and Agrochemical Intermediate: The phosphonate derivatives synthesized
from diphenyl phosphite have potential applications in drug discovery and the development
of new agrochemicals.[2]

Safety and Handling

Diphenyl phosphite is a hazardous chemical and must be handled with appropriate safety
precautions.

e Hazards: It is corrosive and can cause severe skin and eye burns. It is also harmful if
swallowed or inhaled, causing burns to the digestive and respiratory tracts. The substance is
moisture-sensitive.

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with a
face shield, and a lab coat.[3] Work in a well-ventilated fume hood.

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert
atmosphere (e.g., nitrogen).[4]

» Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous
chemical waste.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b166088?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/SpectrumEN_4712-55-4_1HNMR.htm
https://patents.google.com/patent/CN108358964B/en
https://patents.google.com/patent/CN108358964B/en
https://patents.google.com/patent/US2984680A/en
https://patents.google.com/patent/US2984680A/en
https://www.chemicalbook.com/synthesis/diphenyl-phosphate.htm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Aminophosphonate_Synthesis_via_the_Kabachnik_Fields_Reaction.pdf
https://www.researchgate.net/publication/7738483_Synthesis_of_sterically_hindered_peptide_analogs_using_diphenyl_phosphite_as_the_coupling_reagent
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra06619f
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra06619f
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra06619f
https://www.organic-chemistry.org/namedreactions/kabachnik-fields-reaction.shtm
https://www.biosynth.com/p/FD60343/4712-55-4-diphenyl-phosphite-contains-5-phenol-a
https://www.benchchem.com/product/b166088#diphenyl-phosphite-cas-number-4712-55-4-identification
https://www.benchchem.com/product/b166088#diphenyl-phosphite-cas-number-4712-55-4-identification
https://www.benchchem.com/product/b166088#diphenyl-phosphite-cas-number-4712-55-4-identification
https://www.benchchem.com/product/b166088#diphenyl-phosphite-cas-number-4712-55-4-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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